5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazole hydrochloride

• CAS No.: 2322922-51-8
• Molecular Formula: C6H10ClN3O
• Molecular Weight: 175.6

Description

5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazole hydrochloride is a chemical compound with the molecular formula C6H10ClN3O and a molecular weight of 175.62 g/mol . This compound features a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle, and an oxadiazole ring, which is a five-membered ring containing oxygen and nitrogen atoms. The hydrochloride salt form enhances its solubility in water, making it more suitable for various applications.

Preparation Methods

The synthesis of 5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazole hydrochloride typically involves the construction of the pyrrolidine and oxadiazole rings followed by their coupling. The synthetic route may include:

Ring Construction: The pyrrolidine ring can be synthesized from cyclic or acyclic precursors, while the oxadiazole ring can be formed through cyclization reactions involving hydrazides and carboxylic acids or their derivatives.

Coupling Reaction: The two rings are then coupled under specific reaction conditions to form the final compound.

Chemical Reactions Analysis

5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazole hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific atoms or groups in the molecule.

Common Reagents and Conditions: These reactions typically require specific reagents, solvents, and conditions such as temperature and pH to proceed efficiently.

Major Products: The products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazole hydrochloride has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazole hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazole hydrochloride can be compared with other similar compounds, such as:

Pyrrolidine Derivatives: These compounds share the pyrrolidine ring and may have similar biological activities.

Oxadiazole Derivatives: These compounds share the oxadiazole ring and may exhibit similar chemical reactivity and applications.

Unique Features: The combination of the pyrrolidine and oxadiazole rings in this compound gives it unique properties, such as enhanced solubility and specific biological activities.